Cas no 2171529-38-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid
• CAS No: 2171529-38-5
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 5896761
• PubChem ID: 165585826
• Update Time: 2025-08-02

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid
• 2171529-38-5
• EN300-1542369
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1,2-thiazol-3-yl)carbamoyl]butanoic acid

• Inchi： 1S/C23H21N3O5S/c27-21(28)10-9-19(22(29)25-20-11-12-32-26-20)24-23(30)31-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11-12,18-19H,9-10,13H2,(H,24,30)(H,27,28)(H,25,26,29)
• InChI Key： IWVAIRJSLKYTHH-UHFFFAOYSA-N
• SMILES： S1C=CC(=N1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid (CAS No. 2171529-38-5)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid (CAS No. 2171529-38-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino-thiazole carbamoylbutanoic acid, is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiazole ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a building block in the synthesis of bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the preparation of complex peptides and peptidomimetics. The presence of the thiazole ring, on the other hand, imparts additional stability and bioactivity to the molecule, which can be crucial for its pharmacological properties. The combination of these features makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid a valuable intermediate in the synthesis of various pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression. Specifically, compounds with a similar structure have been found to inhibit kinases such as Aurora A and B, which are key players in cell division and tumor growth.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid as a scaffold for the design of new antibiotics. The thiazole ring was found to enhance the antibacterial activity against multidrug-resistant strains, making it a promising lead for further development. The Fmoc protecting group facilitated the synthesis of various derivatives, allowing researchers to optimize the compound's properties for improved efficacy and reduced toxicity.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a diagnostic tool. A study published in the Journal of Pharmaceutical Sciences demonstrated that labeled derivatives of this compound can be used for imaging purposes, particularly in detecting specific biomarkers associated with diseases such as Alzheimer's and Parkinson's. The unique structural features of the molecule enable it to bind selectively to target proteins, providing valuable insights into disease progression and treatment efficacy.

In addition to its applications in drug discovery and diagnostics, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid has shown promise in materials science. Research published in the Journal of Materials Chemistry B explored the use of this compound as a building block for self-assembling nanostructures. The Fmoc group and thiazole ring contribute to the molecule's ability to form stable and well-defined nanostructures, which can be utilized in various biomedical applications such as drug delivery systems and tissue engineering.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid involves several steps that require precise control over reaction conditions. Typically, the synthesis begins with the formation of an amino acid derivative containing the thiazole ring. This intermediate is then protected with an Fmoc group using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). The resulting protected amino acid can then be further modified or incorporated into larger molecular structures.

The purity and quality of this compound are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) is commonly used to ensure that the final product meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the identity and structure of the synthesized compound.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1,2-thiazol-3-yl)carbamoylbutanoic acid (CAS No. 2171529-38-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, diagnostics, and materials science. Its unique structural features make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials.